Cas no 379710-27-7 (N-(2-Methoxy-5-nitrophenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide)

• Product Name: N-(2-Methoxy-5-nitrophenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide
• CAS No: 379710-27-7
• CID: 4650222
• Update Time: 2025-05-24

N-(2-Methoxy-5-nitrophenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-METHOXY-5-NITROPHENYL)-2-[(4-METHYL-4H-1,2,4-TRIAZOL-3-YL)SULFANYL]ACETAMIDE
• SALOR-INT L294683-1EA
• Acetamide, N-(2-methoxy-5-nitrophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-
• N-(2-Methoxy-5-nitrophenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide

Additional information on N-(2-Methoxy-5-nitrophenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide

Professional Introduction to N-(2-Methoxy-5-nitrophenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide (CAS No. 379710-27-7)

N-(2-Methoxy-5-nitrophenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide (CAS No. 379710-27-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further research and development in the quest for novel therapeutic agents.

The molecular framework of N-(2-Methoxy-5-nitrophenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a nitro group at the 5-position of the phenyl ring and a methyl substituent on the 1,2,4-triazole ring enhances its reactivity and interaction with biological targets. Additionally, the sulfanylacetamide moiety introduces a polar region that can facilitate binding to specific receptors or enzymes.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their diverse pharmacological applications. The 1,2,4-triazole scaffold, in particular, has been extensively studied due to its ability to modulate various biological pathways. Research has shown that triazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them valuable candidates for drug discovery.

The combination of the 2-methoxy-5-nitrophenyl group with the 4-methyl-4H-1,2,4-triazol-3-yl moiety in N-(2-Methoxy-5-nitrophenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide suggests potential interactions with biological targets that could be exploited for therapeutic purposes. The nitro group can participate in redox reactions, while the methoxy group can influence electronic distribution and binding affinity. These features make this compound a compelling subject for further investigation.

The synthesis of N-(2-Methoxy-5-nitrophenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the sulfanylacetamide group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to achieve the desired molecular architecture.

Evaluation of the pharmacological potential of N-(2-Methoxy-5-nitrophenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide has been conducted through in vitro and in vivo studies. Preliminary results indicate that this compound exhibits notable activity against certain disease models. For instance, its interaction with specific enzymes or receptors has been observed to modulate inflammatory responses or inhibit tumor growth. These findings underscore the importance of exploring novel derivatives as potential therapeutic agents.

The structural features of N-(2-Methoxy-5-nitrophenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yli...